Benzamide, N-(1,2,3,4-tetrahydro-2-methylisoquinolin-5-yl)-3,4,5-trimethoxy-

• CAS No.: 27461-31-0
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-(2-methyl-3,4-dihydro-1H-isoquinolin-5-yl)benzamide
• InChI: InChI=1S/C20H24N2O4/c1-22-9-8-15-13(12-22)6-5-7-16(15)21-20(23)14-10-17(24-2)19(26-4)18(11-14)25-3/h5-7,10-11H,8-9,12H2,1-4H3,(H,21,23)
• InChI Key: GBHVKNBSZXPQDM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C=CC=C2NC(=O)C3=CC(=C(C(=C3)OC)OC)OC

Description

Benzamide, N-(1,2,3,4-tetrahydro-2-methylisoquinolin-5-yl)-3,4,5-trimethoxy- is a useful research compound. Its molecular formula is C20H24N2O4 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline (3.76 g) was dissolved in anhydrous benzene (100 ml) and treated with 3,4,5-trimethoxybenzoyl chloride (5 g) under reflux for 16 hours in the presence of 0.25 g of anhydrous potassium bicarbonate. The precipitated solid was filtered and washed with sodium carbonate solution. The solid was recrystallized from benzene to yield 4.04 g of fine needles; mp 142.8-143.1° C.